Cas no 59837-37-5 (1-(3,5-di-O-acetyl-6-deoxy-2-S-ethyl-6-iodo-2-thiohexofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione)

1-(3,5-di-O-acetyl-6-deoxy-2-S-ethyl-6-iodo-2-thiohexofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione structure
59837-37-5 structure
Product Name:1-(3,5-di-O-acetyl-6-deoxy-2-S-ethyl-6-iodo-2-thiohexofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
CAS No:59837-37-5
MF:C17H23IN2O7S
MW:526.343196153641
CID:950756
PubChem ID:291694
Update Time:2025-04-19

1-(3,5-di-O-acetyl-6-deoxy-2-S-ethyl-6-iodo-2-thiohexofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-di-O-acetyl-6-deoxy-2-S-ethyl-6-iodo-2-thiohexofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • NSC157064
    • 59837-37-5
    • DTXSID70975236
    • NSC-157064
    • 1-(3,5-Di-O-acetyl-6-deoxy-2-S-ethyl-6-iodo-2-thiohexofuranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
    • Inchi: 1S/C17H23IN2O7S/c1-5-28-14-13(26-10(4)22)12(11(6-18)25-9(3)21)27-16(14)20-7-8(2)15(23)19-17(20)24/h7,11-14,16H,5-6H2,1-4H3,(H,19,23,24)
    • InChI Key: CXIBRBWLINPEGV-UHFFFAOYSA-N
    • SMILES: ICC(C1C(C(C(N2C(NC(C(C)=C2)=O)=O)O1)SCC)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 526.02669
  • Monoisotopic Mass: 526.02707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 686
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • PSA: 111.24
  • LogP: 1.16250
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